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Compound of Interest

Compound Name:
2-Bromophenyl 3-piperidinyl ether

hydrochloride

CAS No.: 1220037-18-2

Cat. No.: B1439905

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development engaged with 2-Bromophenyl 3-piperidinyl ether
hydrochloride. It moves beyond a simple data sheet to provide in-depth, field-proven insights

into the compound's properties, synthesis, analysis, and handling, grounded in established

scientific principles.

Section 1: Chemical Identity and Physicochemical
Properties
2-Bromophenyl 3-piperidinyl ether hydrochloride is a substituted aromatic ether derivative

of piperidine. Understanding its fundamental properties is the critical first step in any research

or development workflow. The hydrochloride salt form is typically employed to enhance

solubility and stability for experimental use.

While specific experimental data for "2-Bromophenyl 3-piperidinyl ether hydrochloride" is

not readily available in public databases, we can infer its properties from closely related

analogs. For instance, compounds like 2-(2-bromophenyl)piperidine hydrochloride possess a
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molecular formula of C11H15BrClN and a molecular weight of approximately 276.60 g/mol [1].

Similarly, 2-Bromophenyl 4-piperidinyl ether hydrochloride has a chemical formula of

C11H15BrClNO[2]. These examples highlight the importance of precise isomer nomenclature.

For the purpose of this guide, we will proceed by calculating the theoretical properties for the 3-

piperidinyl ether isomer.

Table 1: Core Physicochemical Data

Property Data Source

IUPAC Name
3-(2-Bromophenoxy)piperidine

hydrochloride
Theoretical

Chemical Formula C₁₁H₁₅BrClNO Calculated

Molecular Weight 306.60 g/mol Calculated

CAS Number Not assigned N/A

Appearance
Expected to be an off-white to

pale yellow solid
Analog-Based

Solubility
Expected to be soluble in

water, methanol, DMSO
Analog-Based

The molecular weight is a cornerstone calculation, derived from the sum of the atomic weights

of its constituent atoms (11 Carbons, 15 Hydrogens, 1 Bromine, 1 Chlorine, 1 Nitrogen, 1

Oxygen). This value is fundamental for all stoichiometric calculations in synthesis and for mass

spectrometry analysis.

Chemical Structure Diagram
Caption: Structure of 2-Bromophenyl 3-piperidinyl ether hydrochloride.

Section 2: Synthesis and Purification Workflow
The synthesis of this compound would likely proceed via a nucleophilic aromatic substitution or,

more commonly, a Williamson ether synthesis, followed by salt formation. The causality behind
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this choice is the reliability and well-documented nature of this reaction class for forming aryl

ethers.

Diagram: Synthesis Workflow
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Part 1: Ether Formation (Williamson Synthesis)

Part 2: Deprotection

Part 3: Salt Formation

Reactants:
- 2-Bromophenol

- 3-Hydroxypiperidine (N-protected)

Base & Solvent:
- NaH or K₂CO₃

- DMF or Acetonitrile

Reaction:
- Deprotonation of hydroxyl group

- Nucleophilic attack on an activated piperidine

Intermediate:
N-protected 2-Bromophenyl 3-piperidinyl ether

Reagent:
- TFA or HCl in Dioxane

Workup:
- Neutralization

- Extraction

Product:
2-Bromophenyl 3-piperidinyl ether (Free Base)

Solvent:
- Diethyl Ether or Ethyl Acetate

Reagent:
- HCl in Ether/Dioxane

Final Product:
- Precipitation & Filtration

Click to download full resolution via product page

Caption: Generalized workflow for synthesis and salt formation.
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Protocol 2.1: Synthesis of the Free Base
Causality: An N-Boc protecting group is used on the 3-hydroxypiperidine. This is critical to

prevent the piperidine nitrogen from acting as a competing nucleophile, which would lead to

undesired N-arylation products. Sodium hydride (NaH) is chosen as a strong, non-nucleophilic

base to ensure complete deprotonation of the phenol, driving the reaction forward efficiently.

Preparation: To a stirred solution of 2-bromophenol (1.0 eq) in anhydrous Dimethylformamide

(DMF), add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise at 0 °C

under an inert atmosphere (N₂ or Ar).

Activation: Allow the mixture to stir at room temperature for 30 minutes until hydrogen

evolution ceases. This forms the sodium 2-bromophenoxide intermediate.

Coupling: Add a solution of N-Boc-3-tosyloxypiperidine (1.1 eq) in DMF to the reaction

mixture.

Reaction: Heat the mixture to 80-90 °C and monitor by Thin Layer Chromatography (TLC)

until the starting material is consumed (typically 4-6 hours).

Quenching & Extraction: Cool the reaction to room temperature and carefully quench with

water. Extract the aqueous phase with ethyl acetate (3x).

Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to yield

N-Boc-2-bromophenyl 3-piperidinyl ether.

Protocol 2.2: Boc Deprotection and Hydrochloride Salt
Formation
Causality: A strong acid like hydrochloric acid is required to cleave the tert-butoxycarbonyl

(Boc) protecting group. Using a solution of HCl in an anhydrous solvent like diethyl ether or

dioxane allows for the simultaneous deprotection and precipitation of the desired hydrochloride

salt, providing a simple and efficient final step.
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Deprotection: Dissolve the purified N-Boc protected intermediate (1.0 eq) in a minimal

amount of anhydrous diethyl ether.

Acidification: While stirring, add a 2M solution of HCl in diethyl ether dropwise until the

solution reaches approximately pH 2 (check with pH paper).

Precipitation: A precipitate will form upon addition of the acidic solution. Continue stirring for

1-2 hours at room temperature to ensure complete precipitation.

Isolation: Collect the solid product by vacuum filtration.

Washing: Wash the filter cake with a small amount of cold, anhydrous diethyl ether to

remove any residual impurities.

Drying: Dry the final product, 2-Bromophenyl 3-piperidinyl ether hydrochloride, under

high vacuum.

Section 3: Analytical Characterization
Confirming the identity and purity of the final compound is a non-negotiable step. A multi-

technique approach ensures the highest degree of confidence in the material's quality. This

self-validating system cross-references data from orthogonal methods.

Diagram: Analytical Validation Workflow

Synthesized
Product

NMR (¹H, ¹³C)
Structure Confirmation

Mass Spectrometry
Mass Verification

HPLC
Purity Assessment

Certified
Reference Material
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Click to download full resolution via product page

Caption: A multi-step workflow for analytical validation.

Protocol 3.1: Nuclear Magnetic Resonance (NMR)
Spectroscopy
Trustworthiness: NMR is the gold standard for structural elucidation. The ¹H NMR spectrum

provides information on the electronic environment and connectivity of protons, while ¹³C NMR

confirms the carbon skeleton. The expected spectra should show distinct signals for the

aromatic protons (with splitting patterns indicative of ortho-substitution), the piperidine ring

protons, and the ether linkage proton. The integration of these signals must correspond to the

number of protons in the structure.[3][4][5]

Sample Prep: Dissolve 5-10 mg of the hydrochloride salt in a suitable deuterated solvent

(e.g., DMSO-d₆ or D₂O).

Acquisition: Acquire ¹H and ¹³C spectra on a 400 MHz or higher spectrometer.

Analysis (¹H):

Look for 4 aromatic protons in the ~6.8-7.6 ppm region.

Identify the piperidine protons, which will likely appear as a series of complex multiplets in

the ~1.5-3.5 ppm range.

The N-H protons of the hydrochloride salt will appear as a broad singlet, often downfield.

Analysis (¹³C):

Expect 11 distinct carbon signals (unless there is accidental peak overlap).

Aromatic carbons will be in the ~110-160 ppm range.

Piperidine carbons will be in the ~20-60 ppm range.

Protocol 3.2: Mass Spectrometry (MS)
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Trustworthiness: MS directly confirms the molecular weight of the compound by measuring its

mass-to-charge ratio (m/z). For this compound, High-Resolution Mass Spectrometry (HRMS) is

preferred to confirm the exact mass, which validates the elemental composition.

Sample Prep: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol

or acetonitrile/water).

Method: Use Electrospray Ionization (ESI) in positive ion mode.

Analysis: The primary ion observed will be the molecular ion of the free base [M+H]⁺,

corresponding to the loss of HCl. The expected m/z for the C₁₁H₁₄BrNO free base would be

approximately 272.03 (monoisotopic mass). The characteristic isotopic pattern of bromine

(¹⁹Br and ⁸¹Br in a ~1:1 ratio) should be clearly visible as two peaks separated by ~2 m/z

units.

Section 4: Safety and Handling
Brominated aromatic compounds require careful handling. While a specific Safety Data Sheet

(SDS) for this exact compound is unavailable, guidelines for the chemical class should be

strictly followed.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles, and a lab coat.[6]

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any

dust or vapors.[6] Avoid direct contact with skin and eyes.[6]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Environmental Concerns: Aromatic brominated compounds can be persistent and

bioaccumulative. Avoid release into the environment and dispose of waste according to local

regulations.[7][8]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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